1-(ethylsulfonyl)-N-(2-methoxy-1-methylethyl)-3-piperidinecarboxamide

• IUPAC Name: 1-ethylsulfonyl-N-(1-methoxypropan-2-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C12H24N2O4S/c1-4-19(16,17)14-7-5-6-11(8-14)12(15)13-10(2)9-18-3/h10-11H,4-9H2,1-3H3,(H,13,15)
• InChI Key: CFCSLLVAEIMVGF-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCCC(C1)C(=O)NC(C)COC
• Molecular Formula: C12H24N2O4S
• Molecular Weight: 292.40 g/mol

Description

The compound is a part of the piperidine derivatives, which are known for their varied biological activities and applications in medicinal chemistry. Piperidine derivatives have been extensively studied for their anti-acetylcholinesterase (anti-AChE) activity, which is crucial for developing therapeutic agents for diseases like Alzheimer's. The specific compound, “1-(ethylsulfonyl)-N-(2-methoxy-1-methylethyl)-3-piperidinecarboxamide,” falls within this category, showcasing the significance of its chemical and physical properties for potential applications in pharmacology and biochemistry.

Synthesis Analysis

The synthesis of piperidine derivatives often involves the introduction of sulfonyl and carbamoyl groups to enhance their biological activity. For instance, the synthesis of similar compounds has demonstrated the importance of substituting the benzamide with bulky moieties and introducing alkyl or phenyl groups at certain positions to dramatically enhance activity against targets like acetylcholinesterase (AChE) (Sugimoto et al., 1990).

Molecular Structure Analysis

The molecular structure of piperidine derivatives, including sulfonyl and carbamoyl groups, significantly impacts their interaction with biological targets. Molecular docking studies of similar compounds have shown that the structural configurations of these derivatives allow for potent inhibition of AChE and butyrylcholinesterase (BChE), highlighting the importance of molecular design in enhancing biological activity (Khalid et al., 2014).

Chemical Reactions and Properties

Piperidine derivatives undergo various chemical reactions, including cycloaddition and rearrangement, to introduce functional groups that are pivotal for biological activity. The addition-rearrangement reactions with arylsulfonyl isocyanates, for instance, lead to the formation of compounds with significant biological properties, demonstrating the versatile reactivity of these compounds (Jao et al., 1996).

Physical Properties Analysis

The physical properties of piperidine derivatives, such as solubility and stability, play a crucial role in their pharmacokinetic profile and bioavailability. Studies on similar compounds have investigated their solubility in organic solvents and water, crucial for their application in drug formulation and delivery (Deepa et al., 2018).

Chemical Properties Analysis

The chemical properties of piperidine derivatives, including their reactivity towards various functional groups and the stability of their chemical bonds, are essential for understanding their mechanism of action and potential as therapeutic agents. The interconversion of sulfoxide, sulfide, and sulfone metabolites of similar compounds has been studied to understand their metabolic pathways and implications for drug design (Kuo et al., 1993).